Cas no 21757-86-8 ( )

  structure
  structure
Product Name: 
CAS No:21757-86-8
MF:C8H6BrCl3O
MW:304.395638942719
CID:912004
PubChem ID:261529
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-(4-bromophenyl)-2,2,2-trichloroethanol
    • 1-(4-bromophenyl)-2,2,2-trichloroethan-1-ol
    • 1-(4-bromo-phenyl)-2,2,2-trichloro-ethanol
    • 1-(4-Brom-phenyl)-2,2,2-trichlor-aethanol
    • p-bromophenyl(trichloromethyl)carbinol
    • Trichlormethyl-(4-brom-phenyl)-carbinol
    • NSC93910
    • A18459
    • 1-(4-bromophenyl)-2,2,2-tris(chloranyl)ethanol
    • DTXSID50294058
    • 1-(4-bromophenyl)-2,2,2-trichloro-ethanol
    • Benzenemethanol, 4-bromo-.alpha.-(trichloromethyl)-
    • NSC-93910
    • 21757-86-8
    • A815724
    •  
    • Inchi: 1S/C8H6BrCl3O/c9-6-3-1-5(2-4-6)7(13)8(10,11)12/h1-4,7,13H
    • InChI Key: AXNMHLKVDSMYSA-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(C(Cl)(Cl)Cl)O

Computed Properties

  • Exact Mass: 301.86700
  • Monoisotopic Mass: 301.86676g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23000
  • LogP: 3.85270

  Production Method

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